Cas no 681250-48-6 (4-(azepane-1-sulfonyl)-N-(4-sulfamoylphenyl)benzamide)
4-(azepane-1-sulfonyl)-N-(4-sulfamoylphenyl)benzamide Chemical and Physical Properties
Names and Identifiers
-
- 4-(azepane-1-sulfonyl)-N-(4-sulfamoylphenyl)benzamide
- 4-(azepan-1-ylsulfonyl)-N-(4-sulfamoylphenyl)benzamide
- Benzamide, N-[4-(aminosulfonyl)phenyl]-4-[(hexahydro-1H-azepin-1-yl)sulfonyl]-
- 681250-48-6
- F1015-0359
- AKOS001054780
- AB00723156-01
- Oprea1_144045
- HMS3082J11
- SMR001309450
- Z27682969
- SR-01000009930-1
- MLS002245815
- SR-01000009930
- CHEMBL1709118
- DTXSID401332424
-
- Inchi: 1S/C19H23N3O5S2/c20-28(24,25)17-11-7-16(8-12-17)21-19(23)15-5-9-18(10-6-15)29(26,27)22-13-3-1-2-4-14-22/h5-12H,1-4,13-14H2,(H,21,23)(H2,20,24,25)
- InChI Key: UEGGRICRGNEFOM-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C(NC2C=CC(=CC=2)S(N)(=O)=O)=O)=CC=1)(N1CCCCCC1)(=O)=O
Computed Properties
- Exact Mass: 437.10791319g/mol
- Monoisotopic Mass: 437.10791319g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 29
- Rotatable Bond Count: 5
- Complexity: 749
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 143Ų
4-(azepane-1-sulfonyl)-N-(4-sulfamoylphenyl)benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1015-0359-2μmol |
4-(azepane-1-sulfonyl)-N-(4-sulfamoylphenyl)benzamide |
681250-48-6 | 90%+ | 2μmol |
$57.0 | 2023-08-01 | |
| Life Chemicals | F1015-0359-5μmol |
4-(azepane-1-sulfonyl)-N-(4-sulfamoylphenyl)benzamide |
681250-48-6 | 90%+ | 5μmol |
$63.0 | 2023-08-01 | |
| Life Chemicals | F1015-0359-10μmol |
4-(azepane-1-sulfonyl)-N-(4-sulfamoylphenyl)benzamide |
681250-48-6 | 90%+ | 10μmol |
$69.0 | 2023-08-01 | |
| Life Chemicals | F1015-0359-20μmol |
4-(azepane-1-sulfonyl)-N-(4-sulfamoylphenyl)benzamide |
681250-48-6 | 90%+ | 20μmol |
$79.0 | 2023-08-01 | |
| Life Chemicals | F1015-0359-1mg |
4-(azepane-1-sulfonyl)-N-(4-sulfamoylphenyl)benzamide |
681250-48-6 | 90%+ | 1mg |
$54.0 | 2023-08-01 | |
| Life Chemicals | F1015-0359-2mg |
4-(azepane-1-sulfonyl)-N-(4-sulfamoylphenyl)benzamide |
681250-48-6 | 90%+ | 2mg |
$59.0 | 2023-08-01 | |
| Life Chemicals | F1015-0359-3mg |
4-(azepane-1-sulfonyl)-N-(4-sulfamoylphenyl)benzamide |
681250-48-6 | 90%+ | 3mg |
$63.0 | 2023-08-01 | |
| Life Chemicals | F1015-0359-4mg |
4-(azepane-1-sulfonyl)-N-(4-sulfamoylphenyl)benzamide |
681250-48-6 | 90%+ | 4mg |
$66.0 | 2023-08-01 | |
| Life Chemicals | F1015-0359-5mg |
4-(azepane-1-sulfonyl)-N-(4-sulfamoylphenyl)benzamide |
681250-48-6 | 90%+ | 5mg |
$69.0 | 2023-08-01 | |
| Life Chemicals | F1015-0359-10mg |
4-(azepane-1-sulfonyl)-N-(4-sulfamoylphenyl)benzamide |
681250-48-6 | 90%+ | 10mg |
$79.0 | 2023-08-01 |
4-(azepane-1-sulfonyl)-N-(4-sulfamoylphenyl)benzamide Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on 4-(azepane-1-sulfonyl)-N-(4-sulfamoylphenyl)benzamide
4-(Azepane-1-sulfonyl)-N-(4-sulfamoylphenyl)benzamide (CAS No. 681250-48-6): A Comprehensive Overview
4-(Azepane-1-sulfonyl)-N-(4-sulfamoylphenyl)benzamide (CAS No. 681250-48-6) is a specialized organic compound that has garnered significant attention in pharmaceutical research and medicinal chemistry. This sulfonamide derivative features a unique molecular structure, combining an azepane ring, a benzamide moiety, and a sulfamoylphenyl group, which contribute to its potential biological activities. The compound's structural complexity makes it a promising candidate for drug discovery, particularly in targeting specific enzymes or receptors.
The molecular formula of 4-(azepane-1-sulfonyl)-N-(4-sulfamoylphenyl)benzamide is C19H21N3O4S2, with a molecular weight of approximately 419.52 g/mol. Its azepane-1-sulfonyl group is notable for its conformational flexibility, which may enhance binding affinity to biological targets. Researchers have explored its potential as a kinase inhibitor or enzyme modulator, given the prevalence of sulfonamide-based drugs in treating various conditions. The compound's solubility, stability, and pharmacokinetic properties are areas of active investigation.
In recent years, 4-(azepane-1-sulfonyl)-N-(4-sulfamoylphenyl)benzamide has been studied for its potential applications in cancer therapy and inflammatory diseases. The sulfonamide group is a common pharmacophore in many FDA-approved drugs, and its inclusion in this compound suggests possible anti-proliferative or anti-inflammatory effects. Researchers are particularly interested in its ability to inhibit specific signaling pathways, such as those involving protein kinases, which play a critical role in cell growth and differentiation.
The synthesis of 4-(azepane-1-sulfonyl)-N-(4-sulfamoylphenyl)benzamide typically involves multi-step organic reactions, including sulfonylation and amide coupling. The azepane ring is introduced early in the synthesis, followed by the attachment of the sulfamoylphenyl and benzamide groups. Purification methods such as column chromatography or recrystallization are often employed to achieve high purity, which is essential for biological testing. Analytical techniques like HPLC, NMR, and mass spectrometry are used to confirm the compound's identity and purity.
From a commercial perspective, 4-(azepane-1-sulfonyl)-N-(4-sulfamoylphenyl)benzamide is primarily available as a research chemical for academic and pharmaceutical laboratories. Its demand has increased due to the growing interest in targeted therapies and precision medicine. Suppliers often provide the compound in milligram to gram quantities, with certifications of analysis to ensure quality. Pricing varies depending on purity and supplier, but it is generally considered a high-value intermediate for drug development.
One of the most frequently asked questions about 4-(azepane-1-sulfonyl)-N-(4-sulfamoylphenyl)benzamide is its potential therapeutic applications. While preclinical studies are ongoing, its structural features suggest it could be optimized for drug-likeness and bioavailability. Another common query relates to its safety profile and toxicity data, which are still under investigation. Researchers are also interested in its mechanism of action, particularly how it interacts with cellular targets.
In the context of current trends, 4-(azepane-1-sulfonyl)-N-(4-sulfamoylphenyl)benzamide aligns with the broader shift toward small-molecule therapeutics and personalized medicine. The compound's modular structure allows for further derivatization, making it a versatile scaffold for medicinal chemistry. Additionally, its potential role in addressing drug resistance in diseases like cancer has sparked interest, as sulfonamide-based compounds often exhibit unique mechanisms of action.
For researchers working with 4-(azepane-1-sulfonyl)-N-(4-sulfamoylphenyl)benzamide, proper handling and storage are essential. The compound should be stored in a cool, dry place, protected from light and moisture. While it is not classified as a hazardous material, standard laboratory safety practices, including the use of personal protective equipment (PPE), should be followed. Disposal should comply with local regulations for organic compounds.
In summary, 4-(azepane-1-sulfonyl)-N-(4-sulfamoylphenyl)benzamide (CAS No. 681250-48-6) represents a promising area of research in drug discovery. Its unique structure and potential biological activities make it a valuable tool for scientists exploring new therapeutic avenues. As studies progress, this compound may contribute to the development of novel treatments for challenging medical conditions, reflecting the ongoing innovation in pharmaceutical science.
681250-48-6 (4-(azepane-1-sulfonyl)-N-(4-sulfamoylphenyl)benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)